4'-(Difluoromethoxy)acetanilide
Overview
Description
4’-(Difluoromethoxy)acetanilide is a chemical compound with the molecular formula C9H9F2NO2 . It has an average mass of 201.170 Da and a monoisotopic mass of 201.060135 Da .
Molecular Structure Analysis
The InChI code for 4’-(Difluoromethoxy)acetanilide is 1S/C9H9F2NO2/c1-6(13)12-7-2-4-8(5-3-7)14-9(10)11/h2-5,9H,1H3,(H,12,13) . This indicates the presence of a difluoromethoxy group attached to an acetanilide structure.Physical And Chemical Properties Analysis
4’-(Difluoromethoxy)acetanilide is a solid powder with a boiling point of 114-115°C and a melting point greater than 110°C . Its density is predicted to be 1.274±0.06 g/cm3 .Scientific Research Applications
Migration and Hydroxylation
Research on acetanilide derivatives has explored the migration of deuterium during aryl hydroxylation, showing that the process is influenced by factors such as species, strain, and sex of the animal, along with pretreatment conditions. This has implications for understanding metabolic pathways and drug metabolism (Daly et al., 1969).
Spectroscopy Standards
Acetanilide has been utilized as a primary standard in quantitative NMR (qNMR) spectroscopy for pharmaceuticals, ensuring accurate and precise analytical results. This underscores its role in the analytical chemistry field for the validation and qualification of secondary standards (Rundlöf et al., 2014).
Metabolism Studies
Studies on the metabolism of related compounds, such as 4-trifluoromethoxyaniline and its acetanilide, in rats have contributed to understanding the metabolic stability and the identification of urinary-excreted metabolites, providing insights into the metabolic fate and potential toxicity of such compounds (Tugnait et al., 2002).
Polymerization and Pharmacological Activity
Research into the synthesis and free radical polymerization of derivatives of acetanilide, such as an acrylic derivative of phenacetin, highlights the development of macromolecular systems with potential pharmacological activity. This opens avenues in drug delivery systems and biomaterials (Levenfeld et al., 1990).
Antioxidant Effects on Muscle Fatigue
N-acetylcysteine, a derivative of acetanilide, has been investigated for its effects on muscle fatigue in humans, demonstrating the potential of acetanilide derivatives in therapeutic applications related to oxidative stress and physical performance (Reid et al., 1994).
Safety and Hazards
properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO2/c1-6(13)12-7-2-4-8(5-3-7)14-9(10)11/h2-5,9H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZAFOMJODXAJQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50579276 |
Source
|
| Record name | N-[4-(Difluoromethoxy)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50579276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(difluoromethoxy)phenyl]acetamide | |
CAS RN |
22236-11-9 |
Source
|
| Record name | N-[4-(Difluoromethoxy)phenyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22236-11-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-(Difluoromethoxy)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50579276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetamide, N-[4-(difluoromethoxy)phenyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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